Cas no 2138536-85-1 (1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile)

• Product Name: 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile
• CAS No: 2138536-85-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5916309
• PubChem ID: 165499286
• Update Time: 2025-05-25

1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1158560
• 2138536-85-1
• 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C12H14N2O/c1-9-4-5-11(15)7-12(9)14-6-2-3-10(14)8-13/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key： LGOQKJVBYGUSEX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1C=CC=C1C#N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile

Professional Introduction to Compound with CAS No. 2138536-85-1 and Product Name: 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile

The compound with the CAS number 2138536-85-1 and the product name 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The 1H-pyrrole-2-carbonitrile moiety, a key structural feature, is well-documented for its role in various biochemical pathways, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing nitrogen-rich structures. The 1-(2-methyl-5-oxocyclohexyl) substituent in this compound contributes to its distinct chemical profile, enabling it to interact with biological targets in novel ways. This interaction is crucial for the development of new therapeutic agents that can modulate biological processes with high specificity and efficacy.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrrole-2-carbonitrile core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have been particularly interested in how modifications to this core structure can enhance or alter these activities. The presence of the 2-methyl-5-oxocyclohexyl group in 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile adds an additional layer of complexity, which may influence its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in their interactions with biological targets. The cyclohexyl ring in this compound provides a rigid framework that can stabilize certain conformations, potentially improving binding affinity to proteins and enzymes. This structural rigidity is often exploited in drug design to enhance receptor binding and reduce off-target effects.

The carbonitrile group at the 2-position of the pyrrole ring is another critical feature that contributes to the compound's reactivity and functionality. Carbonitriles are known for their ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be harnessed for synthesizing more complex molecules. In pharmaceutical applications, carbonitriles can serve as intermediates for the preparation of heterocyclic drugs with enhanced therapeutic potential.

Current research in medicinal chemistry increasingly emphasizes the development of multi-target drugs that can address multiple aspects of a disease simultaneously. The compound 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile shows promise in this regard due to its ability to interact with different biological targets. For instance, preliminary studies suggest that it may inhibit certain enzymes involved in cancer progression while also modulating inflammatory pathways. Such dual-action compounds could offer significant advantages over traditional single-target drugs by providing more comprehensive therapeutic effects.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and ring-closing metathesis have been utilized to construct the complex framework of this molecule.

As computational chemistry plays an increasingly pivotal role in drug discovery, researchers are leveraging molecular modeling and simulations to predict the behavior of compounds like 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile before they are synthesized in the lab. These simulations help identify potential binding sites on biological targets and predict how modifications to the molecule might affect its activity. Such computational approaches are accelerating the drug discovery process by reducing the need for extensive experimental trials.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. The unique structural features of 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile make it a versatile building block for synthesizing novel materials with specific properties. For example, derivatives of this compound could be used to develop polymers with enhanced mechanical strength or organic semiconductors with improved electronic characteristics.

In conclusion, 1-(2-methyl-5-oxocyclohexyl)-1H-pyrrole-2-carbonitrile (CAS No. 2138536-85-1) represents a significant contribution to the field of chemical research with far-reaching implications for drug development and material science. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both therapeutic interventions and technological innovations.